![molecular formula C17H17NO2 B579037 N-(4-Ethoxybenzylidene)-4-acetylaniline CAS No. 17224-17-8](/img/structure/B579037.png)
N-(4-Ethoxybenzylidene)-4-acetylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-Ethoxybenzylidene)-4-acetylaniline” is a chemical compound with the molecular formula C19H23NO
. It is also known as “4-Butyl-N-(4-ethoxybenzylidene)aniline” or "EBBA" .
Physical and Chemical Properties Analysis
“this compound” is a liquid crystal with a melting point of 38-44 °C . Its molecular weight is 281.39 g/mol .
Scientific Research Applications
Environmental Impact and Carcinogenic Potential
Alkylanilines, a group including compounds structurally similar to N-(4-Ethoxybenzylidene)-4-acetylaniline, have been extensively studied for their ubiquitous environmental presence and potential biological effects, akin to carcinogenic multi-ring aromatic amines. Research indicates that lifelong exposure to such compounds is nearly unavoidable due to their wide range of sources. The carcinogenic potential of alkylanilines, including their complex biochemical interactions leading to DNA damage, has been a significant concern. These compounds have shown potent genotoxic effects in cultured mammalian cells when activated by xenobiotic-metabolizing enzymes. The specific mechanisms through which alkylanilines cause DNA damage involve nitrenium ion chemistry, quinone imines, and possibly reactive oxygen species, highlighting a complex pathway of genotoxicity that warrants further investigation to understand their role in human cancers (Skipper et al., 2009).
Role in Liquid Crystal Technology
This compound derivatives have found applications in the development of liquid crystal technology. Specifically, research into polymorphic smectic phases, which are crucial for the functionality of liquid crystal displays, has benefited from the study of such compounds. The classification and nomenclature of smectic phases have been refined through investigations into the properties and behaviors of N-4-n-alkoxybenzylidene-4′-n-alkylanilines, offering insights into the structural requirements for different liquid crystalline phases and their applications in display technologies (Goodby & Gray, 1979).
Advanced Materials and Phase Behavior
Further exploration into the structural derivatives of this compound has led to the identification of methylene-linked liquid crystal dimers exhibiting unique nematic phases. These studies have provided valuable information on the transitional properties of such dimers, revealing the existence of a twist-bend nematic phase in addition to the normal nematic phase. This discovery has implications for the development of advanced materials with potential applications in flexible displays and other technologies that leverage the unique properties of liquid crystals (Henderson & Imrie, 2011).
Safety and Hazards
“N-(4-Ethoxybenzylidene)-4-acetylaniline” is classified as a skin irritant (Category 2, H315), an eye irritant (Category 2, H319), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3, H335) . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection .
Properties
IUPAC Name |
1-[4-[(4-ethoxyphenyl)methylideneamino]phenyl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2/c1-3-20-17-10-4-14(5-11-17)12-18-16-8-6-15(7-9-16)13(2)19/h4-12H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDYNBNSFSMUIM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50654153 |
Source
|
Record name | 1-(4-{(E)-[(4-Ethoxyphenyl)methylidene]amino}phenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50654153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17224-17-8 |
Source
|
Record name | 1-(4-{(E)-[(4-Ethoxyphenyl)methylidene]amino}phenyl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50654153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-Ethoxybenzylidene)-4-acetylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.